![molecular formula C11H8N4OS2 B5707773 2-methyl-N-1,3,4-thiadiazol-2-yl-1,3-benzothiazole-6-carboxamide](/img/structure/B5707773.png)
2-methyl-N-1,3,4-thiadiazol-2-yl-1,3-benzothiazole-6-carboxamide
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Overview
Description
2-methyl-N-1,3,4-thiadiazol-2-yl-1,3-benzothiazole-6-carboxamide, also known as MBTC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MBTC is a heterocyclic compound that contains a benzothiazole ring and a thiadiazole ring, which makes it a unique molecule with diverse properties.
Mechanism of Action
The mechanism of action of 2-methyl-N-1,3,4-thiadiazol-2-yl-1,3-benzothiazole-6-carboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins in the target cells. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been shown to inhibit the growth of fungi by disrupting the cell wall and membrane. In addition, this compound has been shown to inhibit the growth of Mycobacterium tuberculosis by inhibiting the synthesis of mycolic acid.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can induce oxidative stress, DNA damage, and mitochondrial dysfunction in cancer cells. In vivo studies have shown that this compound can inhibit tumor growth and metastasis in animal models of cancer. This compound has also been shown to have antifungal and antibacterial activity in vitro and in vivo.
Advantages and Limitations for Lab Experiments
2-methyl-N-1,3,4-thiadiazol-2-yl-1,3-benzothiazole-6-carboxamide has several advantages for lab experiments, including its low cost, easy synthesis, and diverse properties. However, this compound also has some limitations, including its low solubility in water and its potential toxicity to cells and animals at high concentrations. Therefore, careful consideration should be given to the concentration and duration of this compound treatment in lab experiments.
Future Directions
There are several future directions for 2-methyl-N-1,3,4-thiadiazol-2-yl-1,3-benzothiazole-6-carboxamide research, including the development of more potent and selective analogs for anticancer and antifungal therapy, the investigation of the mechanism of action of this compound in different cell types, and the exploration of the potential environmental and agricultural applications of this compound. In addition, the development of novel drug delivery systems for this compound may enhance its therapeutic efficacy and reduce its toxicity.
Synthesis Methods
The synthesis of 2-methyl-N-1,3,4-thiadiazol-2-yl-1,3-benzothiazole-6-carboxamide involves the reaction of 2-amino-6-methylbenzothiazole with thiosemicarbazide in the presence of acetic acid and sodium acetate. The resulting product is then treated with acetic anhydride to form this compound. The yield of the synthesis method is around 60%, and the purity of the compound can be increased by recrystallization.
Scientific Research Applications
2-methyl-N-1,3,4-thiadiazol-2-yl-1,3-benzothiazole-6-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has shown promising results as an anticancer agent, antifungal agent, and antitubercular agent. In material science, this compound has been used as a corrosion inhibitor for metals and alloys. In environmental science, this compound has been studied for its potential use as a pesticide and herbicide.
properties
IUPAC Name |
2-methyl-N-(1,3,4-thiadiazol-2-yl)-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N4OS2/c1-6-13-8-3-2-7(4-9(8)18-6)10(16)14-11-15-12-5-17-11/h2-5H,1H3,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBGCRBULEZSLOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=C(C=C2)C(=O)NC3=NN=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.